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In the realm of materials science, the platinum-group metals iridium and osmium stand out for
their exceptional density and remarkable physical properties. For researchers, scientists, and
professionals in drug development, understanding the nuanced differences between these two
elements is crucial for applications demanding extreme durability, corrosion resistance, and
high mass in a small volume. This guide provides an objective comparison of iridium and
osmium, supported by experimental data and methodologies.

Comparative Analysis of Physical Properties

Under standard conditions, osmium holds the title of the densest naturally occurring element,
albeit by a very narrow margin over iridium.[1][2] This slight difference was only definitively
confirmed in the 1990s through high-precision measurements.[1] However, this relationship can
be inverted under extreme pressure. Due to its lower compressibility, iridium becomes the
denser of the two at pressures exceeding 2.98 GPa.[3][4][5]

Both elements possess exceptionally high melting and boiling points, making them suitable for
high-temperature applications.[6][7] Their hardness and brittleness, however, present
challenges in machining and fabrication, often necessitating the use of powder metallurgy
techniques.[2][8] A key distinction lies in their reactivity; while iridium is renowned as the most
corrosion-resistant metal known, even to aqua regia, osmium can react with oxygen to form the
volatile and highly toxic osmium tetroxide (OsOa).[2][8]

A summary of their key physical properties is presented in the table below for easy comparison.
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Property Iridium (Ir) Osmium (Os)
Density (at 20°C) 22.56 g/cm3[2] 22.59 g/cm3[1]
Melting Point 2466 °C (4471 °F)[9] 3033 °C (5491 °F)[7]
Boiling Point 4428 °C (8002 °F)[6][9] 5012 °C (9054 °F)[7]
Bulk Modulus ~320 GPa[9] 395 - 462 GPa[1]
Mohs Hardness 6.5[9] 7

Silvery-white, with a slight ) )
Appearance ) Bluish-white[1]
yellowish cast[2]

] ) Reacts with hot, concentrated
, _ Most corrosion-resistant metal , _
Corrosion Resistance acids and oxygen at high
known[2]
temperatures[1]

Experimental Determination of Density

The precise determination of the density of iridium and osmium, given their minute difference,
requires sophisticated experimental techniques. The most accurate and commonly cited
method is X-ray crystallography.

Experimental Protocol: X-ray Crystallography for
Density Measurement

o Sample Preparation: A high-purity, single-crystal sample of the element (iridium or osmium)
is prepared. The sample must be free of impurities and structural defects to ensure accurate

measurements.

» X-ray Diffraction: The crystal is mounted on a goniometer within an X-ray diffractometer. A
monochromatic beam of X-rays is directed at the crystal. As the crystal is rotated, the X-rays
are diffracted by the planes of atoms within the crystal lattice.

o Data Collection: A detector records the angles and intensities of the diffracted X-ray beams.
This produces a unique diffraction pattern.
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o Unit Cell Determination: By analyzing the diffraction pattern (specifically the positions of the
diffraction peaks), the dimensions of the unit cell (the basic repeating structural unit of the
crystal) can be calculated with very high precision. Both iridium and osmium have a face-
centered cubic and hexagonal close-packed crystal structure, respectively.

¢ Volume Calculation: The volume of the unit cell is calculated from its determined dimensions.

e Mass Calculation: The number of atoms within the unit cell is known from the crystal
structure. The mass of the unit cell is then calculated by multiplying the number of atoms per
unit cell by the atomic mass of the element and dividing by Avogadro's number.

e Density Calculation: The density (p) is then calculated using the formula:
p = (mass of the unit cell) / (volume of the unit cell)

This method allows for the determination of density with a very low margin of error, which was
crucial in establishing osmium as the denser element under standard conditions.[1]

Density Relationship Under Pressure

The following diagram illustrates the logical relationship between the densities of iridium and
osmium under varying pressure conditions.

Standard Conditions (P < 2.98 GPa) High Pressure (P > 2.98 GPa)

Osmium Denser than Iridium hH
Iridium Denser than
(22.59 g/cm?) ——— (22.56 glcm3) |-|. - (Becomes Denser) /m
-------------- R e

Click to download full resolution via product page

Caption: Density relationship of Iridium and Osmium under varying pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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